Cas no 1021020-73-4 (N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide)

• Product Name: N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide
• CAS No: 1021020-73-4
• MF: C₉H₈N₂O₃S₃
• MW: 288.366417884827
• CID: 5444730
• Update Time: 2025-06-15

N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)-2-thiophen-2-ylsulfonylacetamide
• N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide

• Inchi： 1S/C9H8N2O3S3/c12-7(11-9-10-3-5-16-9)6-17(13,14)8-2-1-4-15-8/h1-5H,6H2,(H,10,11,12)
• InChI Key： KNPTTZOGMQTVLO-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CS(C1SC=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide

Professional Introduction to N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021020-73-4)

N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide, identified by its CAS number 1021020-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both thiazole and thiophene moieties, which endow it with unique structural and functional properties. The structural framework of this molecule integrates a thiazole ring at the N-position and a thiophene sulfonyl group at the C-position, creating a versatile scaffold for further chemical modifications and biological evaluations.

The significance of N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide lies in its potential applications as a building block in drug discovery and material science. The combination of the thiazole core, known for its antimicrobial and anti-inflammatory properties, with the thiophene sulfonyl moiety, which enhances metabolic stability and binding affinity, makes this compound an attractive candidate for developing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the role of such hybrid structures in modulating biological pathways associated with neurological disorders, cancer, and infectious diseases.

In the context of modern pharmaceutical research, the synthesis and characterization of N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide have been refined through state-of-the-art methodologies. The synthesis typically involves multi-step reactions starting from readily available precursors such as thiazole derivatives and thiophene sulfonyl chlorides. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds between the thiazole and thiophene units. Additionally, protecting group strategies have been employed to ensure regioselective functionalization and high yield production.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Research indicates that N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide exhibits promising inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated its potential as a kinase inhibitor due to the ability of the thiophene sulfonyl group to interact with ATP-binding pockets in enzyme active sites. Furthermore, its thiazole moiety has been shown to engage with biological targets such as ion channels and transcription factors, suggesting broad therapeutic utility.

The structural versatility of N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide also allows for derivatization into more complex analogs with tailored biological activities. Researchers have explored modifications at both the thiazole and thiophene rings to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have played a crucial role in predicting the binding modes of these derivatives to biological targets, enabling rational design strategies for enhanced efficacy.

In recent years, there has been growing interest in the development of green chemistry approaches for synthesizing heterocyclic compounds like N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide. Sustainable methodologies involving solvent-free reactions, catalytic processes under mild conditions, and biodegradable reagents have been investigated to minimize environmental impact while maintaining high chemical yields. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The industrial relevance of this compound is further underscored by its potential applications in material science. The unique electronic properties of the thiazole-thiophene hybrid structure make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. Research has demonstrated that derivatives of this compound can enhance charge transport properties when incorporated into organic semiconducting materials.

Economic considerations also play a significant role in the commercial viability of N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide. The cost-effectiveness of its synthesis and scalability for large-scale production are critical factors that influence its adoption by pharmaceutical companies. Collaborative efforts between academia and industry have led to optimized synthetic routes that reduce production costs without compromising quality standards.

The regulatory landscape surrounding the development and commercialization of this compound is another important aspect to consider. Compliance with international guidelines ensures that N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide meets safety and efficacy requirements before being introduced into clinical trials or market distribution. Regulatory agencies often require comprehensive toxicological studies to assess potential risks associated with long-term exposure or off-target effects.

In conclusion, N-(1,3-thiazol-2-yl)-2-(thiophene-2-sulfonyl)acetamide(CAS No. 1021020-73-4) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases while also serving as a valuable material component in advanced technologies. Continued research efforts focused on optimizing its synthesis methods will further enhance its industrial relevance.